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Compound of Interest

Compound Name: DG70

Cat. No.: B1672361

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the bactericidal activity of DG70 against various
Mycobacterium tuberculosis (Mtb) strains, benchmarked against other key anti-tuberculosis
agents. The information is supported by experimental data and detailed methodologies to aid in
research and development efforts.

Executive Summary

DG70 is a novel biphenyl amide that has demonstrated potent bactericidal activity against both
actively replicating and dormant, non-replicating Mtb.[1] Its unique mechanism of action, the
inhibition of the demethylmenaquinone methyltransferase MenG, targets a crucial step in the
mycobacterial respiratory chain.[1] This guide presents available data on DG70's efficacy and
compares it with established first-line and newer anti-TB drugs, highlighting its potential as a
valuable addition to the tuberculosis treatment arsenal.

Comparative Bactericidal Activity

The following tables summarize the Minimum Inhibitory Concentration (MIC) data for DG70 and
other anti-tuberculosis drugs against various Mtb strains. It is important to note that the data
are compiled from different studies, and direct comparison should be made with caution due to
potential variations in experimental protocols.
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Table 1: Bactericidal Activity of DG70 against M.
tuberculosis Strains

Mtb Strain MIC (ug/mL) Reference
H37Rv 4.8 [1]
Drug-Resistant Strains 1.2-9.6 [1]

Table 2: Bactericidal Activity of Alternative Anti-
Tuberculosis Drugs

Drug Mtb Strain MIC (pg/mL) Reference
Isoniazid H37Rv 0.025 [2]
INH-Resistant (low-

<4.0 [3]
level)
INH-Resistant (high-

>8.0 [3]
level)
Rifampin H37Rv 0.2 [4]
RIF-Resistant >1.0 [4]
Bedaquiline Drug-Sensitive 0.03-0.12 [5]
Multidrug-Resistant Similar to DS [5]
Pretomanid H37Rv (aerobic) 0.015-0.25 [6]
H37Rv (anaerobic) 0.82
Drug-Resistant

0.03-0.53 [6]

Strains

Mechanism of Action: DG70 Signaling Pathway

DG70 targets MenG, a critical enzyme in the final step of menaquinone biosynthesis.
Menaquinone is an essential electron carrier in the Mtb respiratory chain. By inhibiting MenG,
DG70 disrupts electron transport and ATP synthesis, leading to bacterial cell death. This
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mechanism is effective against both actively growing and persistent, non-replicating

mycobacteria.[1][5]
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MIC Determination Workflow

( Prepare serial dilutions of DG70 in 96-well plate) ( Prepare standardized Mtb inoculum )

' Inoculate wells with Mtb
( Incubate plates at 37°C )

( Read results (visual/spectrophotometer) )

Determine MIC
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Time-Kill Kinetics Assay Workflow

( Prepare Mtb culture to log phase)

v

( Add DG70 at different MIC multiples )

v

( Incubate and take samples at time points )

( Plate serial dilutions on agar)

( Count CFUs after incubation )

Plot log10 CFU/mL vs. Time

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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